Bioactive Small Molecules
  • PF-04859989 hydrochloride
    PF-04859989 hydrochloride
    • Cat. No.:
    • B185878
    • CAS No.:
    • 177943-33-8
    • Molecular Formula:
    • C9H11ClN2O2
    • Molecular Weight:
    • 214.65 g/mol
    Description
    PF-04859989 is an inhibitor of kynurenine aminotransferase II (KAT II;  IC50s = 0.032 and 0.263 µM for human and rat recombinant enzymes, respectively). It is selective for KAT II over KAT I, -III, and -IV ...
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  • Edelinontrine
    Edelinontrine
    • Cat. No.:
    • B609926
    • CAS No.:
    • 1082744-20-4
    • Molecular Formula:
    • C20H25N7O2
    • Molecular Weight:
    • 395.5 g/mol
    Description
    PF-04447943 has been investigated for the treatment of Alzheimer's Disease.
    EDELINONTRINE is a small molecule drug with a maximum clinical trial phase of II and has 1 investigational indication....
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  • PF 04531083
    PF 04531083
    • Cat. No.:
    • B609928
    • CAS No.:
    • 1079400-07-9
    • Molecular Formula:
    • C17H16ClN5O2
    • Molecular Weight:
    • 357.8 g/mol
    Description
    Pf-04531083 has been investigated for the treatment of Pain and Chronic Pain.
    PF-04531083 is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 2 investigational ...
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  • PF-04620110
    PF-04620110
    • Cat. No.:
    • B609929
    • CAS No.:
    • 1109276-89-2
    • Molecular Formula:
    • C21H24N4O4
    • Molecular Weight:
    • 396.4 g/mol
    Description
    PF-04620110 is a small molecule drug with a maximum clinical trial phase of I (across all indications) and has 2 investigational indications.
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  • PF-04628935
    PF-04628935
    • Cat. No.:
    • B609930
    • CAS No.:
    • Molecular Formula:
    • C24H26ClN7OS
    • Molecular Weight:
    • 496.0 g/mol
    Description
    PF-04628935 is is a potent antagonist/inverse agonist of the ghrelin receptor, growth hormone secretagogue receptor 1a (GHS-R1a) with an IC50 of 4.6 nM. Ghrelin and GSHR are involved in regulation of food intake...
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  • PDE8B-IN-1
    PDE8B-IN-1
    • Cat. No.:
    • B609932
    • CAS No.:
    • Molecular Formula:
    • C14H18N8OS
    • Molecular Weight:
    • 346.41 g/mol
    Description
    PF-04671536 is a highly potent and selective inhibitor of phosphodiesterase 8B (PDE8B) phosphodiesterase 8A (PDE8A). In primary human pancreatic islets, PF-04671536 increases insulin secretion in a glucose-depen...
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  • PF-04701475
    PF-04701475
    • Cat. No.:
    • B609935
    • CAS No.:
    • 1488407-52-8
    • Molecular Formula:
    • C17H24FN3O3S
    • Molecular Weight:
    • 369.4554
    Description
    PF-04701475is a potent and selective α-Amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptor (AMPAR) positive allosteric potentiator.
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  • PF-04753299
    PF-04753299
    • Cat. No.:
    • B609937
    • CAS No.:
    • Molecular Formula:
    • C18H21NO4S
    • Molecular Weight:
    • 347.4 g/mol
    Description
    PF-04753299 is a potent and selective inhibitor of LpxC (UDP-3-O-(R-3-hydroxymyristol)-N-acetylglucosamine deacetylase) that is effective in a murine of gram-negative bacteria infection model....
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  • Nerigliatin
    Nerigliatin
    • Cat. No.:
    • B609943
    • CAS No.:
    • 1245603-92-2
    • Molecular Formula:
    • C22H20N6O4
    • Molecular Weight:
    • 432.4 g/mol
    Description
    PF-04937319 is under investigation in clinical trial NCT01513928 (A Study To Compare The Pharmacokinetics Of Different Formulations Of PF-04937319 In Healthy Subjects).
    NERIGLIATIN is a small molecule drug wi...
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  • Redafamdastat
    Redafamdastat
    • Cat. No.:
    • B1679683
    • CAS No.:
    • 1020315-31-4
    • Molecular Formula:
    • C23H20F3N5O2
    • Molecular Weight:
    • 455.4 g/mol
    Description
    PF-04457845 is under investigation in Fear Conditioning. PF-04457845 has been investigated for the treatment of Tourette Syndrome and Cannabis Dependence.
    REDAFAMDASTAT is a small molecule drug with a maximum...
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